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For Researchers, Scientists, and Drug Development Professionals

Introduction
Dodecene (C12H24) is an alkene with a molecular weight of 168.32 g/mol .[1] As an

unsaturated hydrocarbon, it exists in numerous isomeric forms, which are compounds sharing

the same molecular formula but differing in the arrangement of atoms. These structural

variations lead to distinct physical, chemical, and biological properties. The isomers of

dodecene can be broadly categorized by the position of the carbon-carbon double bond, the

branching of the carbon chain, and their stereochemistry.

Of the many isomers, 1-dodecene is the most commercially significant.[2] It is classified as a

linear alpha-olefin (LAO), meaning the double bond is located at the primary or alpha (α)

position.[2] This specific placement enhances the compound's reactivity, making it a valuable

intermediate in the production of detergents, lubricants, and polymers.[1][2][3] This guide

provides a detailed overview of the isomers of dodecene, their physicochemical properties,

relevant experimental methodologies, and a summary of their applications and toxicological

profiles.

Classification of Dodecene Isomers
Dodecene isomers can be classified based on their carbon skeleton (linear or branched), the

position of the double bond (positional isomers), and the spatial arrangement of substituents

around the double bond (geometric isomers).
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Structural Isomers: These isomers differ in the connectivity of their atoms.

Linear Dodecenes: These have a straight 12-carbon chain, with the position of the double

bond varying from the 1st to the 6th carbon (e.g., 1-dodecene, 2-dodecene, 5-dodecene).

Branched Dodecenes: These isomers have a branched carbon skeleton. The complexity is

significant, with various methyl-, ethyl-, and other alkyl groups attached to a shorter main

chain. Products from industrial oligomerization processes are often complex mixtures of

highly branched isomers.[4][5]

Geometric (Cis/Trans) Isomers: For all linear dodecenes except 1-dodecene, geometric

isomerism is possible. The cis (Z) and trans (E) isomers have different spatial arrangements

of the alkyl chains attached to the double-bonded carbons, leading to differences in physical

properties like boiling point and melting point.
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Caption: Logical classification of dodecene (C12H24) isomers.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 11 Tech Support

https://www.benchchem.com/product/b3422399?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3422399?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Physicochemical Properties
The physical properties of dodecene isomers are highly dependent on their structure.

Branching generally lowers the melting and boiling points compared to linear isomers.[6] Due

to the commercial prevalence of 1-dodecene, extensive data is available for this isomer. Data

for other specific isomers is less common; therefore, properties of the corresponding saturated

alkane, n-dodecane, are included for comparison.

Table 1: Physical and Chemical Properties of 1-Dodecene

Property Value Reference(s)

Molecular Formula C12H24 [1][2]

Molar Mass 168.32 g/mol [1][2]

Appearance Colorless liquid [1][2]

Odor Mild, pleasant odor [1][2]

Density 0.758 g/mL at 20°C [2][7]

Melting Point -35.2 °C [1][2]

Boiling Point 213 - 216 °C [2][7][8]

Flash Point 77 °C (171 °F) [2][9]

Autoignition Temp. 225 °C (437 °F) [1][9]

Vapor Pressure 0.0159 mm Hg at 25 °C [1][2]

Water Solubility Insoluble [2][9]

Solubility in Solvents

Soluble in ethanol, ether,

acetone, and other

hydrocarbons

[2][3][9]

Viscosity 1.72 mm²/s at 20 °C [1]

Refractive Index 1.429 - 1.430 at 20°C [1][7][8]

Table 2: Physical Properties of n-Dodecane (for comparison)
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Property Value Reference(s)

Molecular Formula C12H26 [10][11]

Molar Mass 170.33 g/mol [10][11]

Appearance Colorless liquid [10]

Density 0.75 g/mL at 25°C [11]

Melting Point -9.6 °C [11]

Boiling Point 215 - 217 °C [11]

Water Solubility <0.1 g/100 mL at 25 °C [11]

Refractive Index 1.421 at 20°C [11]

Chemical Properties and Reactivity
The chemical reactivity of dodecene isomers is primarily dictated by the location of the double

bond.

Alpha-Olefins (e.g., 1-Dodecene): The terminal double bond of alpha-olefins is highly

accessible and reactive. They readily undergo:

Polymerization: Used as comonomers in the production of polyethylene to control density

and properties.

Hydroformylation (Oxo Process): Reaction with carbon monoxide and hydrogen to

produce C13 aldehydes, which are precursors to plasticizer alcohols and detergents.

Alkylation: Used to alkylate benzene to produce linear alkylbenzene (LAB), a key

intermediate for surfactants.

Internal Olefins (e.g., 2-Dodecene, 3-Dodecene): The internal double bond is more sterically

hindered, making these isomers less reactive than alpha-olefins in many polymerization and

hydroformylation reactions.
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Caption: Key reaction pathways for the alpha-olefin 1-dodecene.

Experimental Protocols
Detailed experimental protocols for specific reactions are extensive. However, a generalized

workflow for the characterization of complex dodecene isomer mixtures produced from

industrial processes is outlined below. Such analysis is critical for quality control and catalyst

development.

Generalized Workflow: Isomer Analysis of Oligomerization Products

The industrial production of dodecenes often results in a complex mixture of isomers.[4]

Characterizing this mixture requires advanced analytical techniques.

Sample Preparation: The raw product from the olefin oligomerization reactor is typically

distilled into fractions based on boiling point ranges. For dodecenes, a fraction collected

between 185–205 °C is common.[4]
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Instrumentation: High-resolution gas chromatography is essential for separating the

numerous, closely-boiling isomers. Two-dimensional gas chromatography coupled with mass

spectrometry (GC×GC–MS) is a state-of-the-art method for this purpose.[4]

GC×GC: Provides enhanced separation by subjecting the effluent from a primary column

to a second, different column, effectively spreading the peaks over a two-dimensional

plane.

Mass Spectrometry (MS): A detector that fragments the eluting compounds and measures

the mass-to-charge ratio of these fragments, allowing for structural identification. Soft

ionization techniques like Photoionization (PI) are particularly useful as they preserve the

molecular ion, aiding in isomer identification.[4]

Data Analysis:

The 2D chromatogram is analyzed to resolve individual isomer peaks.

Mass spectra are interpreted to identify structural features (e.g., degree of branching,

position of the double bond).

Multivariate statistical analysis can be applied to the data to differentiate products made

from different catalysts or under varying process conditions.[4]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 11 Tech Support

https://pubs.acs.org/doi/10.1021/acsomega.1c03328
https://pubs.acs.org/doi/10.1021/acsomega.1c03328
https://pubs.acs.org/doi/10.1021/acsomega.1c03328
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3422399?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Olefin Oligomerization
Product

Fractional Distillation
(185-205 °C)

 Step 1

Dodecene Isomer
Mixture Sample

 Step 2

Two-Dimensional Gas
Chromatography (GCxGC)

 Step 3: Injection

Mass Spectrometry
(e.g., PI-TOFMS)

 Separation

Data Acquisition
(2D Chromatogram

+ Mass Spectra)

 Detection

Isomer Identification
& Quantification

 Step 4: Processing

Click to download full resolution via product page

Caption: Generalized workflow for the analysis of dodecene isomers.
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Toxicology and Safety
The toxicological profile of dodecene varies among its isomers, although comprehensive data

is primarily available for 1-dodecene and general dodecane isomer mixtures.

1-Dodecene:

It is a combustible liquid.[9][12]

It may be fatal if swallowed and enters the airways due to aspiration hazard.[9][13]

Inhalation of vapors may cause irritation, and high concentrations can have a narcotic

effect.[1][3]

It is considered an irritant to the skin and eyes.[2][14]

Toxicological tests on animals and cell cultures have not shown mutagenic effects, and

animal testing did not indicate any effects on fertility.[9]

Dodecane Isomers (General):

Hydrocarbon solvents can cause chemical pneumonitis if aspirated into the lung.[15]

Volatile hydrocarbons can cause acute central nervous system effects at high exposure

levels.[15]

Standard laboratory safety precautions should be followed when handling dodecene isomers,

including the use of protective gloves, eye protection, and working in a well-ventilated area.[9]

Conclusion
The term "dodecene" encompasses a vast number of structural and geometric isomers with a

wide range of properties. While linear alpha-olefins, particularly 1-dodecene, are well-

characterized and extensively used as key intermediates in the chemical industry, branched

dodecenes represent a complex but important class of compounds found in many commercial

streams. Understanding the distinct properties of these isomers is crucial for optimizing

industrial processes, developing new catalysts, and ensuring safe handling. Advanced
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analytical techniques like GC×GC-MS are indispensable for the detailed characterization

required by researchers in the petrochemical, materials science, and related fields.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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